Cas no 821776-92-5 (Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-(trifluoromethyl)-
• CAS No: 821776-92-5
• MF: C₁₄H₁₇F₃N₂O
• MW: 286.292793989182
• CID: 697284
• PubChem ID: 11437632
• Update Time: 2025-04-19

Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-methoxyethyl)propylamino]-2-(trifluoromethyl)-
• 4-[2-methoxyethyl(propyl)amino]-2-(trifluoromethyl)benzonitrile
• 821776-92-5
• DTXSID70465905
• MSRZRBFKGFEZOS-UHFFFAOYSA-N
• SCHEMBL3050476

• Inchi： 1S/C14H17F3N2O/c1-3-6-19(7-8-20-2)12-5-4-11(10-18)13(9-12)14(15,16)17/h4-5,9H,3,6-8H2,1-2H3
• InChI Key： MSRZRBFKGFEZOS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)N(CCOC)CCC)(F)F

Computed Properties

• Exact Mass: 286.12929766g/mol
• Monoisotopic Mass: 286.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.3Ų